Cas no 62687-63-2 (Saikosaponin f)
Saikosaponin f structure
Product Name:Saikosaponin f
CAS No:62687-63-2
MF:C48H80O17
MW:929.1386
CID:858260
Update Time:2024-11-03
Saikosaponin f Chemical and Physical Properties
Names and Identifiers
-
- Saikosaponin F
- Saikosaponin-f
- Saikosaponin f
-
- Inchi： 1S/C48H80O17/c1-22-31(52)33(54)37(58)41(61-22)65-39-26(20-60-40-36(57)34(55)32(53)25(19-49)62-40)63-42(38(59)35(39)56)64-30-12-13-45(6)27(44(30,4)5)11-14-46(7)28(45)10-9-23-24-17-43(2,3)15-16-48(24,21-50)29(51)18-47(23,46)8/h9,22,24-42,49-59H,10-21H2,1-8H3/t22-,24-,25+,26+,27-,28+,29-,30-,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41-,42-,45-,46+,47+,48+/m0/s1
- InChI Key： SXILFEBNQCRWAL-VERCZQKXSA-N
- SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])[C@@]([H])([C@@]4(C([H])([H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H])O[H]
Computed Properties
- Exact Mass: 928.54000
- Monoisotopic Mass: 928.53955108 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 65
- Rotatable Bond Count: 9
- Complexity: 1730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 24
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 278
- Molecular Weight: 929.1
- XLogP3: 2.1
Experimental Properties
- Color/Form: Powder
- PSA: 277.91000
- LogP: 0.61230
Saikosaponin f Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N2178-5mg |
Saikosaponin F |
62687-63-2 | 99.57% | 5mg |
￥1000 | 2025-04-16 | |
| MedChemExpress | HY-N2178-10mg |
Saikosaponin F |
62687-63-2 | 99.57% | 10mg |
￥1600 | 2025-04-16 | |
| ChemScence | CS-0019486-5mg |
Saikosaponin F |
62687-63-2 | 5mg |
$504.0 | 2022-04-26 | ||
| ChemScence | CS-0019486-10mg |
Saikosaponin F |
62687-63-2 | 10mg |
$857.0 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3349-10mg |
Saikosaponin F |
62687-63-2 | 98% | 10mg |
$190 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3349-20mg |
Saikosaponin F |
62687-63-2 | 98% | 20mg |
$290 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8174-5 mg |
Saikosaponin F |
62687-63-2 | 99.79% | 5mg |
￥4565.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8174-10 mg |
Saikosaponin F |
62687-63-2 | 99.79% | 10mg |
￥7680.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S17390-20mg |
Saikosaponin-f |
62687-63-2 | 20mg |
¥2198.0 | 2021-09-07 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59412-1mg |
Saikosaponin F |
62687-63-2 | 98% | 1mg |
￥0.00 | 2023-09-07 |
Saikosaponin f Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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